Cas no 51598-96-0 (4-isothiocyanato-1-(methylsulfanyl)but-1-ene)

• Product Name: 4-isothiocyanato-1-(methylsulfanyl)but-1-ene
• CAS No: 51598-96-0
• MF: C₆H₉NS₂
• MW: 159.27235865593
• CID: 1576482
• PubChem ID: 103500
• Update Time: 2025-04-21

4-isothiocyanato-1-(methylsulfanyl)but-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-isothiocyanato-1-(methylsulfanyl)but-1-ene
• 4-(METHYLTHIO)-3-BUTENYLISOTHIOCYANATE
• 4-isothiocyanato-1-(methylthio)-1-Butene
• 4-(methylthio)-3-butenyl isothiocyanate
• DTXSID20965920
• 51598-96-0
• DB-294851
• 4-isothiocyanato-1-methylsulfanylbut-1-ene

• Inchi： 1S/C6H9NS2/c1-9-5-3-2-4-7-6-8/h3,5H,2,4H2,1H3
• InChI Key： RYSPJKHYSHFYEB-UHFFFAOYSA-N
• SMILES： S(C)C=CCCN=C=S

Computed Properties

• Exact Mass: 159.01777
• Monoisotopic Mass: 159.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 255.3°C at 760 mmHg
• Flash Point: 108.2°C
• Refractive Index: 1.53
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates